Cas no 886370-42-9 (2,2,2-trifluoro-1-(6-methoxynaphthalen-2-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(6-methoxynaphthalen-2-yl)ethan-1-one
• CAS No: 886370-42-9
• MF: C₁₃H₉F₃O₂
• MW: 254.204574346542
• MDL: MFCD01320012
• CID: 872455
• PubChem ID: 24726833
• Update Time: 2025-06-30

2,2,2-trifluoro-1-(6-methoxynaphthalen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(6-methoxynaphthalen-2-yl)ethanone
• 2-(6-Methoxynaphthyl) trifluoromethyl ketone
• 2,2,2-TRIFLUORO-1-(6-METHOXY-NAPHTHALEN-2-YL)-ETHANONE
• 2-(3-BENZYLOXYPHENYL)OCTAN-2-OL
• 2,2,2-trifluoro-1-(6-methoxynaphthalen-2-yl)ethan-1-one
• AB08982
• AKOS016022544
• CS-0303302
• 886370-42-9
• 2,2,2-Trifluoro-1-(6-methoxy-naphthalen-2-yl)ethanone
• MFCD01320012
• SCHEMBL12471815
• EN300-1937960
• G72634
• DB-292074

• MDL： MFCD01320012
• Inchi： 1S/C13H9F3O2/c1-18-11-5-4-8-6-10(3-2-9(8)7-11)12(17)13(14,15)16/h2-7H,1H3
• InChI Key： DGUJNJQFAWNYEY-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC2C=C(C=CC=2C=1)OC)=O)(F)F

Computed Properties

• Exact Mass: 254.05500
• Monoisotopic Mass: 254.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.59340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2,2,2-trifluoro-1-(6-methoxynaphthalen-2-yl)ethan-1-one

Introduction to CAS No 886370-42-9: 2,2,2-Trifluoro-1-(6-Methoxynaphthalen-2-Yl)Ethan-1-One

The compound CAS No 886370-42-9, also known as 2,2,2-trifluoro-1-(6-methoxynaphthalen-2-yl)ethan-1-one, is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in various industrial and research settings.

Structural Features and Properties

The molecular structure of CAS No 886370-42-9 is characterized by a trifluoromethyl group attached to a ketone moiety, which is further connected to a naphthyl ring substituted with a methoxy group at the 6-position. This combination of functional groups imparts the compound with distinctive electronic and steric properties. The trifluoromethyl group contributes to the molecule's stability and lipophilicity, while the methoxy-substituted naphthyl ring introduces aromaticity and potential for further functionalization.

Recent studies have highlighted the importance of such fluorinated aromatic compounds in drug discovery and material synthesis. The presence of multiple fluorine atoms enhances the molecule's bioavailability and resistance to metabolic degradation, making it a promising candidate for pharmaceutical applications.

Synthesis and Applications

The synthesis of CAS No 886370-42-9 typically involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and fluorination processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications.

In terms of applications, CAS No 886370-42-9 has been explored for its role as an intermediate in the synthesis of advanced materials such as organic semiconductors and optoelectronic devices. Its aromaticity and electron-withdrawing groups make it suitable for designing materials with tailored electronic properties.

Additionally, this compound has shown potential in medicinal chemistry as a building block for developing bioactive molecules. Its ability to modulate enzyme activities makes it a valuable asset in drug discovery programs targeting various therapeutic areas.

Recent Research Findings

Recent research has focused on understanding the photophysical properties of CAS No 886370-42-9, particularly its fluorescence behavior under different conditions. Studies have demonstrated that the compound exhibits strong fluorescence emission in polar solvents, which could be exploited for sensing applications or as components in light-emitting diodes (LEDs).

Moreover, computational studies have provided insights into the electronic structure of this compound, revealing its high electron-deficient nature due to the combined effects of the trifluoromethyl and methoxy groups. This characteristic makes it an attractive candidate for use in π-conjugated systems and donor–acceptor frameworks.

Conclusion

In conclusion, CAS No 886370-42-9: 2,2,2-trifluoro-1-(6-methoxynaphthalen-2-y l)ethan-one stands out as a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of functional groups and favorable chemical properties positions it as a key player in both academic research and industrial development.